2-(2-methoxyethoxy)ethyl Methyl Carbonate

• Molecular Formula: C7H14O5
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)ethyl methyl carbonate
• InChI: InChI=1S/C7H14O5/c1-9-3-4-11-5-6-12-7(8)10-2/h3-6H2,1-2H3
• InChI Key: OGRDEGQKRDJWRI-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC(=O)OC

Description

2-(2-methoxyethoxy)ethyl Methyl Carbonate is a useful research compound. Its molecular formula is C7H14O5 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A total of 144.2 grams (1.2 mol) of 2-(2-methoxyethoxy)ethanol, 400 grams (4.4 mol) of dimethyl carbonate and 3 grams (0.05 mol) of sodium methoxide were combined in a 1-liter 3-neck round bottom flask equipped with a 14 inch distillation column, distillation head, and magnetic stirbar. The system was evacuated and purged three times with nitrogen using a Firestone valve, and left under a constant nitrogen atmosphere. After a period of 1.5 hours at reflux (kettle temperature 84° C.), methanol (boiling point 64° C.) was slowly removed overhead to drive the equilbrium. A total of 49.8 grams of methanol was removed over a period of 3 hours, after which time the stopcock was closed and the reaction mixture was allowed to reflux overnight. The mixture was then cooled to room temperature, filtered and charged (429 grams) to a 500 milliliter round bottom flask equipped with a distillation head and magnetic stirbar. Excess dimethyl carbonate (boiling point 90° C.) was removed overhead. The flask was then cooled, put under vacuum (10-11 mm Hg , and methyl 2-(2-methoxyethoxy)ethyl carbonate removed overhead (boiling point 115°-125° C.). A total of 193 grams (ca. 90% yield) was obtained. Gas chromatography analysis of this material showed 97.74% purity (remainder was 2-(2-methoxyethoxy)ethanol).